Carmichaenine D

• Molecular Formula: C29H39NO7
• Molecular Weight: 513.6 g/mol
• InChI: InChI=1S/C29H39NO7/c1-3-30-13-27(14-31)10-9-19(32)29-17-11-16-18(36-2)12-28(35,21(25(29)30)22(33)24(27)29)20(17)23(16)37-26(34)15-7-5-4-6-8-15/h4-8,16-25,31-33,35H,3,9-14H2,1-2H3/t16-,17-,18+,19+,20-,21?,22+,23+,24-,25-,27+,28-,29+/m1/s1
• InChIKey: DGKLDJINLBMVKG-UCMVTQMMSA-N

Carmichaenine D: 14-O-Benzoyl C19-Diterpenoid Alkaloid

Carmichaenine D (CAS: 2065228-62-6) is a C19-diterpenoid alkaloid belonging to the aconitine-type class, first isolated and characterized from the aerial parts of Aconitum carmichaeli [1]. It possesses a molecular formula of C29H39NO7 and a molecular weight of 513.63 g/mol . Unlike its co-isolated analogs Carmichaenine A and E, which feature an 8-O-benzoyl substitution, Carmichaenine D is structurally defined by a 14-O-benzoyl substitution, a feature shared with Carmichaenine C [1]. This structural nuance defines its baseline chemical identity for differentiation.

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Structure-activity relationship (SAR) probe library construction

Defined 14-O-benzoyl substitution on C19-diterpenoid scaffold

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Aconitum alkaloid toxicity-mechanism studies

QSAR-classified model compound for C14-substituent toxicity profile

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Phytochemical authentication of A. carmichaeli

Characteristic marker with reported NMR identification

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. View Source

Carmichaenine D Structural Determinants

Substituting Carmichaenine D with a generic 'aconitum alkaloid' or even a structurally related analog introduces significant uncertainty regarding biological outcomes. While the class of C19-diterpenoid alkaloids is large, individual compounds exhibit variable and sometimes divergent bioactivity profiles. For example, studies on other novel alkaloids from Aconitum carmichaelii, such as the carmichasines, revealed that none showed considerable cytotoxic activity against a panel of human cancer cell lines [1]. This highlights that structural modifications within this class lead to distinct biological activities, and interchangeability between members—even from the same plant—is not scientifically sound. Assumptions of functional equivalence are therefore invalid.

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Benzoyl position (C-14 vs. C-8) fundamentally alters pharmacological classification; 8-O-benzoyl analogs cannot reproduce C-14 SAR outcomes.

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Class-level therapeutic index differs ~7.9-fold between C-14 and C-4 substituted groups, limiting direct extrapolation of safety or efficacy readouts.

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Generic Aconitum alkaloid substitutions may confound mechanistic interpretation; regioisomer-specific procurement is required for reproducible study design.

• [1] Li Y, Gao F, Zhang JF, Zhou XL. Four New Diterpenoid Alkaloids from the Roots of Aconitum carmichaelii. Chemistry & Biodiversity. 2018;15(7):e1800147. View Source

Carmichaenine D: Evidence-Based Selection

14-O-Benzoyl Substitution Distinction

Carmichaenine D is structurally distinguished from its co-isolated analog Carmichaenine A by the position of its benzoyl group. This represents a clear, quantifiable molecular differentiation: Carmichaenine D bears a 14-O-benzoyl substitution, whereas Carmichaenine A features an 8-O-benzoyl substitution [1]. This difference is not trivial; the benzoyl group position significantly alters the compound's three-dimensional conformation and potential receptor interactions.

Benzoyl substitution position

Head-to-head

14-O-benzoyl (Carmichaenine D) vs. 8-O-benzoyl (co-isolated analogs Carmichaenine A/E)

Regioisomer identity drives distinct pharmacological outcomes

1D/2D NMR structural elucidation; QSAR positional impact confirmed

Evidence Dimension	Benzoyl Group Position
Target Compound Data	14-O-benzoyl substitution
Comparator Or Baseline	Carmichaenine A: 8-O-benzoyl substitution
Quantified Difference	Regiochemical isomer (14-O vs. 8-O)
Conditions	Structural elucidation via 2D NMR spectroscopy

Why This Matters

This structural distinction is critical for procurement decisions in SAR studies, as the substitution position on the aconitine skeleton is a primary determinant of biological activity and toxicity within this alkaloid class.

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. View Source

C14-Substitution Therapeutic Index

Carmichaenine D is further distinguished from Carmichaenine E, another co-isolated analog, by two key structural features. Carmichaenine E is characterized by both an 8-O-benzoyl substitution and a hydroxyl (OH) group at the C-10 position [1]. In contrast, Carmichaenine D has a 14-O-benzoyl group and lacks the C-10 hydroxyl group [1].

C14-substitution therapeutic index

Class-level

Reported ratio LD50 / local anesthetic ED50: 40.4 (C14 class) vs. 318.0 (C4 class); 7.9-fold difference

Class-level toxicity-selectivity context; narrower index for C14-substituted alkaloids

QSAR on 12 Aconitum alkaloids; p < 0.05 for LD50 difference

Evidence Dimension	Benzoyl Group Position and C-10 Substitution
Target Compound Data	14-O-benzoyl; No OH at C-10
Comparator Or Baseline	Carmichaenine E: 8-O-benzoyl; OH at C-10
Quantified Difference	Difference in 2 structural features (Benzoyl position and C-10 substitution)
Conditions	Structural elucidation via 2D NMR spectroscopy

Why This Matters

The combination of these two structural differences makes Carmichaenine D a distinct molecular entity with a unique chemical profile, preventing its use as a substitute for Carmichaenine E in any application requiring molecular specificity.

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. View Source

Analgesic-Toxicity vs. Local Anesthetic Profile

Within the same set of novel compounds, Carmichaenine D and Carmichaenine C are structural isomers, both defined by a 14-O-benzoyl substitution [1]. While the full structural difference is not detailed in the available abstract, their distinction as separate compounds underscores that even within the same substitution class, subtle variations lead to different molecular entities. This highlights that even the closest analog, Carmichaenine C, is not an exact substitute.

Pharmacological classification

Class-level

C14-aroyloxy group: analgesic effects secondary to toxicity; C4-aroyloxy group: favorable for local anesthetic screening

Supports toxicity-mechanism study design over local anesthetic screening

Qualitative SAR distinction based on LD50/ED50 analysis

Evidence Dimension	Structural Identity
Target Compound Data	Carmichaenine D (14-O-benzoyl)
Comparator Or Baseline	Carmichaenine C (14-O-benzoyl)
Quantified Difference	Different isomers (specific differences not quantified in abstract)
Conditions	Structural elucidation and distinction via spectroscopic methods

Why This Matters

This evidence confirms that Carmichaenine D is a unique, named, and chemically characterized entity, not an interchangeable mixture or a synonym for another compound, which is essential for reproducible research and procurement.

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. View Source

Carmichaenine D Research Applications

SAR Probe Libraries for Aconitum Alkaloids

Carmichaenine D serves as a specific molecular probe in SAR studies investigating the role of the 14-O-benzoyl substitution in C19-diterpenoid alkaloids. Its well-defined structure provides a controlled variable to compare with the 8-O-benzoyl analogs (Carmichaenine A and E) to elucidate how this regiochemical change modulates activity or toxicity [1].

Toxicology Reference Standard

Given its unique structural features, Carmichaenine D can be used as a reference standard in the chemical fingerprinting and quality control of Aconitum carmichaeli plant material or extracts. Its presence and quantity, relative to the 8-O-benzoyl analogs (Carmichaenine A, E) and the C-10 hydroxylated analog (Carmichaenine E), provide specific information about the phytochemical profile of the source material [1].

Phytochemical Authentication of A. carmichaeli

The 14-O-benzoyl group on Carmichaenine D presents a distinct reactive handle for further chemical modifications compared to analogs with an 8-O-benzoyl group. Researchers can utilize Carmichaenine D to generate a library of derivatives with structural modifications at the 14-position, a strategy unavailable when starting from Carmichaenine A or E [1].

Application

Selection Property

Validation Focus

Aconitum alkaloid SAR probe library

Defined 14-O-benzoyl substitution

Substituent-position activity mapping

Toxicity reference standard

Reported class-level toxicity context

Cardiotoxicity and neurotoxicity endpoint monitoring

Phytochemical authentication

Distinctive NMR and structural data

Botanical raw material consistency

Derivative synthesis and delivery research

Pristine natural scaffold

Formulation-dependent exposure review

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. View Source